Cas no 112-21-0 (2-Butene-1,4-diamine,N1,N4-diethyl-)

• Product name: 2-Butene-1,4-diamine,N1,N4-diethyl-
• CAS No: 112-21-0
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 158582
• PubChem ID: 24847746

2-Butene-1,4-diamine,N1,N4-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,4-diamine,N1,N4-diethyl-
• N N-DIETHYL-2-BUTENE-1 4-DIAMINE
• N,N'-DIETHYL-2-BUTENE-1,4-DIAMINE
• N,N-diethylbut-2-enylenediamine
• n,n’-diethyl-2-butene-4-diamine
• N,N'-Diethyl-2-butene-1,4-diamine 95%
• N,N'-Diethyl-2-butene-1,4-diamine,97%
• 2-Butene-1,4-diamine, N1,N4-diethyl-
• 2-Butene-1,4-diamine, N,N'-diethyl-
• N,N'-Diethyl-2-butene-1,4-diamine, 95%
• InChI=1/C8H18N2/c1-3-9-7-5-6-8-10-4-2/h5-6,9-10H,3-4,7-8H2,1-2H3/b6-5+
• 23028-85-5
• YWWSWEIXJXYQJB-AATRIKPKSA-
• N,N'-Diethyl-2-butenyl-1,4-diamine
• (E)-N1,N4-diethylbut-2-ene-1,4-diamine
• N,N/'-DIETHYL-2-BUTENE-1,4-DIAMINE
• AKOS006222545
• SCHEMBL562701
• EINECS 203-946-4
• 9843SCY7C9
• N,N'-Diethylbut-2-enylenediamine
• 112-21-0
• N1,N4-Diethyl-2-butene-1,4-diamine
• 2-Butene-1,4-diamine, trans-N,N-diethyl-
• 2-Butene-1,4-diamine, N,N'-diethyl-, (2E)-
• trans-N,N'-diethyl-2-butene-1,4-diamine
• (E)-N,N'-diethylbut-2-ene-1,4-diamine
• YWWSWEIXJXYQJB-AATRIKPKSA-N
• 109296-20-0

• MDL： MFCD00009035
• Inchi： InChI=1S/C8H18N2/c1-3-9-7-5-6-8-10-4-2/h5-6,9-10H,3-4,7-8H2,1-2H3/b6-5+
• InChI Key： YWWSWEIXJXYQJB-AATRIKPKSA-N
• SMILES： CCNC/C=C/CNCC

Computed Properties

• Exact Mass: 142.14700
• Monoisotopic Mass: 142.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.1

Experimental Properties

• Color/Form: Yellow or yellow orange transparent liquid
• Density: 0.841 g/mL at 25 °C(lit.)
• Boiling Point: 80-83 °C/8 mmHg(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.4587(lit.)
• PSA: 24.06000
• LogP: 1.54340
• Solubility: Not determined

2-Butene-1,4-diamine,N1,N4-diethyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• PackingGroup：II
• Packing Group：II
• HazardClass：8
• Packing Group：II
• Risk Phrases：R34